10.1039/C4EM90018A | Emerging investigators: challenges and opportunities for research independence and innovation

Emerging investigators: challenges and opportunities for research independence and innovation

Environmental Science: Processes & Impacts Pub Date: 2014-05-20 DOI: 10.1039/C4EM90018A

Abstract

A graphical abstract is available for this content

Emerging investigators: challenges and opportunities for research independence and innovation

Share View Original Text

Recommended Literature

[1] Dendritic unzipped carbon nanofibers enable uniform loading of surfactant-free Pd nanoparticles for the electroanalysis of small biomolecules† Yan Zhang,Mengpei Li,Qidi Chen,Daoping Cai,Hongbing ZhanJ. Mater. Chem. B, 2017,5, 2254-2262 10.1039/C7TB00228A
[2] A photochromic system based on photochemical or thermal chelate exchange on Ru(phen)2L2+ (L = diimine or dinitrileligand) Etienne Baranoff,Jean-Paul Collin,Yoshio Furusho,Anne-Chantal Laemmel,Jean-Pierre SauvageChem. Commun., 2000, 1935-1936 10.1039/B004982O
[3] Nanocapsules of a cationic polyelectrolyte and nucleic acid for efficient cellular uptake and gene transfer J. Ruesing,O. Rotan,C. Gross-Heitfeld,C. Mayer,M. EppleJ. Mater. Chem. B, 2014,2, 4625-4630 10.1039/C4TB00392F
[4] Poly-γ-glutamic acid derived nanopolyplexes for up-regulation of gamma-glutamyl transpeptidase to augment tumor active targeting and enhance synergistic antitumor therapy by regulating intracellular redox homeostasis† Fangying Yu,Yun Zhu,Yupeng Liu,Guoxi Qiu,Xuwei Shang,Tingting Meng,Hong Yuan,Fuqiang HuBiomater. Sci., 2020,8, 5955-5968 10.1039/D0BM01254H
[5] Fluidic switching in nanochannels for the control of Inchworm: a synthetic biomolecular motor with a power stroke† Martin J. Zuckermann,Nancy R. FordeNanoscale, 2014,6, 15008-15019 10.1039/C4NR04701J
[6] New 3,5-dimethylorsellinic acid-based meroterpenoids with BACE1 and AchE inhibitory activities from Aspergillus terreus† Changxing Qi,Yuben Qiao,Weixi Gao,Mengting Liu,Qun Zhou,Chunmei Chen,Yongji Lai,Yongbo Xue,Jinwen Zhang,Dongyan Li,Jianping Wang,Hucheng Zhu,Zhengxi Hu,Yuan Zhou,Yonghui ZhangOrg. Biomol. Chem., 2018,16, 9046-9052 10.1039/C8OB02741B
[7] In situ FT-IR spectroscopy investigations of dimethyl carbonate synthesis: on the contribution of gas-phase species F. C. MeunierRSC Adv., 2016,6, 17288-17289 10.1039/C4RA15157G
[8] Vibrational blue shift of coordinated N2 in [Fe3O(OAc)6(N2)n]+: “non-classical” dinitrogen complexes† Johannes Lang,Jennifer Mohrbach,Sebastian Dillinger,Joachim M. Hewer,Gereon Niedner-SchatteburgChem. Commun., 2017,53, 420-423 10.1039/C6CC07481B
[9] Back cover Lab Chip, 2022,22, 3570-3570 10.1039/D2LC90089K
[10] Front cover Integr. Biol., 2012,4, 703-704 10.1039/C2IB90026B

Journal Name：Environmental Science: Processes & Impacts

Research Products

1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)-

CAS no.: 155366-01-1
1,2,5-Thiadiazolidine,3,3-dimethyl-, 1,1-dioxide

CAS no.: 144432-67-7
N-4-Cyano-2-(trifluoromethyl)phenylacetamide

CAS no.: 175277-96-0
1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-a,a,a',a'-tetra-2-naphthalenyl-, (4S-trans)- (9CI)

CAS no.: 137365-16-3
9H-Fluoren-9-ol,9-(trifluoromethyl)-

CAS no.: 120747-41-3
2-Piperidinone,1-[3-(trifluoromethyl)phenyl]-

CAS no.: 159177-91-0
1,2-thiazole-5-carboxylic acid

CAS no.: 10271-85-9
Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate

CAS no.: 175202-07-0
2-amino-3-(1,3-thiazol-4-yl)propanoic acid

CAS no.: 14717-97-6
2-Bromo-3,5-dinitropyridine

CAS no.: 16420-30-7